Cas no 100142-73-2 (3-(1-Phenyl-1H-pyrazol-4-yl)propanoic Acid)

3-(1-Phenyl-1H-pyrazol-4-yl)propanoic Acid structure
100142-73-2 structure
Product Name:3-(1-Phenyl-1H-pyrazol-4-yl)propanoic Acid
CAS No:100142-73-2
MF:C12H12N2O2
MW:216.235882759094
MDL:MFCD02181745
CID:157609
PubChem ID:7131733
Update Time:2025-04-19

3-(1-Phenyl-1H-pyrazol-4-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-propanoicacid, 1-phenyl-
    • 3-(1-phenyl-1H-pyrazol-4-yl)propanoic acid
    • 3-(1-phenylpyrazol-4-yl)propanoic acid
    • 3-(1-phenyl-1H-pyrazol-4-yl)-propionic acid
    • 3-(1-Phenyl-1H-pyrazol-4-yl)-propionsaeure
    • AC1OFM4C
    • AC1Q759A
    • ACMC-20e0cs
    • CTK0H6903
    • Oprea1_330214
    • J-510446
    • 100142-73-2
    • HMS1781K18
    • 3-(1-PHENYL-1H-PYRAZOL-4-YL)PROPANOICACID
    • CHEMBL4539469
    • CS-0239723
    • Z119981168
    • DTXSID30427943
    • EN300-21817
    • 1H-Pyrazole-4-propanoic acid, 1-phenyl-
    • FT-0742232
    • AKOS000206874
    • DA-16565
    • G76113
    • AG-613/31140001
    • 3-(1-Phenyl-1H-pyrazol-4-yl)propanoic Acid
    • MDL: MFCD02181745
    • Inchi: 1S/C12H12N2O2/c15-12(16)7-6-10-8-13-14(9-10)11-4-2-1-3-5-11/h1-5,8-9H,6-7H2,(H,15,16)
    • InChI Key: NBHCOIXHQRCPQV-UHFFFAOYSA-N
    • SMILES: OC(CCC1C=NN(C2C=CC=CC=2)C=1)=O

Computed Properties

  • Exact Mass: 216.08996
  • Monoisotopic Mass: 215.082053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: NA
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 76-78 °C
  • Boiling Point: 393.8±17.0 °C at 760 mmHg
  • Flash Point: 441.1±34.3 °C
  • Refractive Index: 1.603
  • PSA: 55.12
  • LogP: 1.88950

3-(1-Phenyl-1H-pyrazol-4-yl)propanoic Acid Pricemore >>

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